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Compound of Interest

Compound Name: 3-Chloropropylamine

Cat. No.: B7771022 Get Quote

For Immediate Reference: Key Safety and Logistical Information

The following guide provides essential, immediate safety and logistical information for the

proper handling and disposal of 3-Chloropropylamine. Adherence to these procedures is

critical for ensuring a safe laboratory environment for all researchers, scientists, and drug

development professionals.

Quantitative Safety Data
A summary of key quantitative safety data for 3-Chloropropylamine hydrochloride is provided

below for easy reference and comparison.
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Parameter Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2][3]

Hazard Classifications
Skin Irrit. 2Eye Irrit. 2STOT SE

3
[1][3]

Signal Word Warning [1][2]

Melting Point 145-150 °C

Storage Class Code 11 - Combustible Solids [1]

WGK (Water Hazard Class) WGK 3 [1]

Operational Plan: Step-by-Step Handling Protocol
To ensure the safe handling of 3-Chloropropylamine, the following procedural steps must be

followed:

1. Engineering Controls and Preparation:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[4]

Prepare all necessary equipment and reagents before handling the chemical to minimize

time of exposure.

2. Donning Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a suitable option.[5]

Always inspect gloves for any signs of degradation or perforation before use.

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

A face shield should be worn if there is a risk of splashing.[1][6]
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Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a higher level of respiratory protection is required.[1]

Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.

3. Chemical Handling:

Carefully open the container, avoiding the inhalation of any dust.

Weigh and dispense the required amount of 3-Chloropropylamine within the fume hood.

Keep the container tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[7]

4. Post-Handling Procedures:

Thoroughly decontaminate all surfaces and equipment that have come into contact with the

chemical.

Carefully remove and dispose of contaminated gloves in the designated hazardous waste

container.

Wash hands thoroughly with soap and water after handling the chemical.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-Chloropropylamine and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with 3-Chloropropylamine (e.g., gloves, weighing paper,

paper towels) must be placed in a designated, sealed, and clearly labeled hazardous waste

container.

Unused or excess 3-Chloropropylamine should be disposed of as hazardous waste. Do not

attempt to wash it down the drain.[8]
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2. Container Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste," the full

chemical name "3-Chloropropylamine," and the associated hazards (e.g., "Irritant," "Skin

Irritant").

3. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.[9][10]

Emergency Response Workflow
The following diagram outlines the immediate steps to be taken in the event of a 3-
Chloropropylamine spill.
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Emergency Workflow: 3-Chloropropylamine Spill

Spill Occurs

Evacuate Immediate Area
Alert Others

If Safe, Don PPE
(Gloves, Goggles, Respirator) Seek Medical Attention if Exposed

Contain the Spill
with Absorbent Material

Carefully Collect Contaminated Material

Place in Labeled Hazardous
Waste Container

Decontaminate Spill Area

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for responding to a 3-Chloropropylamine spill.
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In the event of any exposure, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention.[4][11] Remove all contaminated

clothing.[4] If inhaled, move to fresh air.[4] Always have the Safety Data Sheet (SDS) available

for emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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